Cas no 78844-19-6 (2-(2-aminocyclohexyl)acetic acid)

• Product Name: 2-(2-aminocyclohexyl)acetic acid
• CAS No: 78844-19-6
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• MDL: MFCD02181043
• CID: 553566
• PubChem ID: 14393697
• Update Time: 2025-08-03

2-(2-aminocyclohexyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• Cyclohexaneacetic acid,2-amino-
• 2-(2-aminocyclohexyl)acetic acid
• 78844-19-6
• AKOS023601418
• SCHEMBL3742078
• EN300-217780
• F1967-3212

• MDL： MFCD02181043
• Inchi： 1S/C8H15NO2/c9-7-4-2-1-3-6(7)5-8(10)11/h6-7H,1-5,9H2,(H,10,11)
• InChI Key： JZCXXLRGQVHYQJ-UHFFFAOYSA-N
• SMILES： OC(CC1CCCCC1N)=O

Computed Properties

• Exact Mass: 157.110278721g/mol
• Monoisotopic Mass: 157.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 63.3Ų

Additional information on 2-(2-aminocyclohexyl)acetic acid

Comprehensive Overview of 2-(2-Aminocyclohexyl)acetic Acid (CAS No. 78844-19-6): Properties, Applications, and Research Insights

2-(2-Aminocyclohexyl)acetic acid (CAS No. 78844-19-6) is a specialized organic compound featuring a cyclohexyl backbone with an amino group and an acetic acid side chain. This unique structure makes it a versatile intermediate in pharmaceutical synthesis, agrochemical development, and material science. The compound’s molecular formula (C₈H₁₅NO₂) and structural features have garnered attention for their potential in designing bioactive molecules, particularly in drug discovery targeting neurological and metabolic disorders.

Recent trends in green chemistry and sustainable synthesis have amplified interest in 2-(2-aminocyclohexyl)acetic acid as researchers explore eco-friendly catalytic methods for its production. Searches for "biodegradable amino acid derivatives" and "cyclohexyl-based building blocks" reflect its relevance in reducing environmental impact. Additionally, its role in peptide mimetics aligns with the growing demand for novel therapeutics, as evidenced by frequent queries like "amino acid analogs for drug design."

The compound’s physicochemical properties—such as solubility in polar solvents (water, ethanol) and a melting point range of 120–125°C—make it suitable for formulation optimization in pharmaceuticals. Analytical techniques like HPLC and NMR spectroscopy are commonly employed for purity assessment, addressing user concerns about "how to analyze 2-(2-aminocyclohexyl)acetic acid purity."

In material science, CAS No. 78844-19-6 serves as a precursor for functionalized polymers, with applications in coatings and adhesives. Queries such as "cyclohexyl-modified polymers" highlight its industrial utility. Furthermore, its chiral center enables enantioselective synthesis, a hotspot for researchers investigating "stereoselective catalysis."

Safety and handling of 2-(2-aminocyclohexyl)acetic acid adhere to standard laboratory protocols, with no significant hazards reported. This aligns with searches for "safe handling of amino acid derivatives," emphasizing user interest in workplace safety. The compound’s stability under ambient conditions further supports its practicality in large-scale manufacturing.

Ongoing research explores its potential in neuroprotective agents and enzyme inhibitors, responding to queries like "amino acid-based CNS drugs." Patent analyses reveal its inclusion in proprietary formulations, underscoring its commercial value. As the scientific community prioritizes structure-activity relationships (SAR), this compound’s modular design offers a promising scaffold for innovation.

In summary, 2-(2-aminocyclohexyl)acetic acid (CAS No. 78844-19-6) bridges multiple disciplines, from medicinal chemistry to sustainable materials. Its adaptability to green synthesis and therapeutic applications positions it as a compound of enduring relevance, meeting both industrial and academic needs.